Cas no 383148-80-9 (1-(3-Chlorophenyl)-4-hydroxy-5-iodo-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid)

• Product Name: 1-(3-Chlorophenyl)-4-hydroxy-5-iodo-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid
• CAS No: 383148-80-9
• MDL: MFCD03012083
• CID: 4650464
• Update Time: 2025-05-24

1-(3-Chlorophenyl)-4-hydroxy-5-iodo-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-4-hydroxy-5-iodo-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid

• MDL： MFCD03012083

Additional information on 1-(3-Chlorophenyl)-4-hydroxy-5-iodo-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid

Comprehensive Analysis of 1-(3-Chlorophenyl)-4-hydroxy-5-iodo-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid (CAS No. 383148-80-9)

The compound 1-(3-Chlorophenyl)-4-hydroxy-5-iodo-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid (CAS No. 383148-80-9) is a highly specialized pyridazine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 3-chlorophenyl and 5-iodo substituents, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymatic pathways, particularly in inflammation and metabolic disorders.

In recent years, the demand for iodinated pyridazine derivatives has surged, driven by their role in radiopharmaceuticals and imaging agents. The presence of the iodo group in CAS No. 383148-80-9 opens avenues for labeling studies, which are critical in modern diagnostic techniques. This aligns with the growing trend of personalized medicine, where precise molecular targeting is essential. Additionally, the hydroxy and carboxylic acid functionalities enhance the compound's solubility, making it suitable for formulation in aqueous systems.

From a synthetic chemistry perspective, 1-(3-Chlorophenyl)-4-hydroxy-5-iodo-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid exemplifies the versatility of pyridazine scaffolds. Its 6-oxo-1,6-dihydro moiety is a key feature that influences its reactivity, enabling selective modifications for further derivatization. This property is particularly relevant in the context of fragment-based drug design, a hot topic in medicinal chemistry. Researchers often search for "pyridazine-based drug candidates" or "iodo-substituted heterocycles," reflecting the compound's relevance in cutting-edge science.

The compound's 3-chlorophenyl group contributes to its lipophilicity, which is a critical parameter in pharmacokinetics. This attribute is frequently discussed in forums and publications focusing on "bioavailability optimization" and "drug-like properties." Moreover, the carboxylic acid functionality allows for salt formation, improving the compound's stability and compatibility with various delivery systems. Such characteristics are highly sought after in the development of novel therapeutics, particularly for chronic diseases.

Environmental and regulatory considerations are also paramount when working with CAS No. 383148-80-9. While the compound is not classified as hazardous, its handling requires standard laboratory precautions. The scientific community emphasizes "green chemistry" and "sustainable synthesis," prompting researchers to explore eco-friendly routes for producing such intermediates. This aligns with broader industry trends toward reducing waste and minimizing environmental impact.

In summary, 1-(3-Chlorophenyl)-4-hydroxy-5-iodo-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid represents a promising candidate for multiple applications in life sciences. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like "targeted therapy" and "molecular imaging." As the scientific landscape evolves, this compound is likely to gain further attention for its potential to address unmet medical needs.